![molecular formula C10H14O3 B6254352 ethyl 6-oxospiro[2.4]heptane-5-carboxylate CAS No. 956088-14-5](/img/no-structure.png)
ethyl 6-oxospiro[2.4]heptane-5-carboxylate
Description
Ethyl 6-oxospiro[2.4]heptane-5-carboxylate is a chemical compound with the molecular formula C10H14O3 . It has a molecular weight of 182.22 . This compound is in liquid form .
Molecular Structure Analysis
The InChI code for ethyl 6-oxospiro[2.4]heptane-5-carboxylate is 1S/C10H14O3/c1-2-13-9(12)7-5-10(3-4-10)6-8(7)11/h7H,2-6H2,1H3 . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a 3D model for further analysis.Physical And Chemical Properties Analysis
Ethyl 6-oxospiro[2.4]heptane-5-carboxylate is a liquid at room temperature . It has a molecular weight of 182.22 .Safety and Hazards
The compound is labeled with the GHS07 pictogram, indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, using only outdoors or in a well-ventilated area, wearing protective gloves/protective clothing/eye protection/face protection, and more .
properties
| { "Design of the Synthesis Pathway": "The synthesis of ethyl 6-oxospiro[2.4]heptane-5-carboxylate can be achieved through a multi-step process involving the reaction of several starting materials.", "Starting Materials": [ "Cyclohexanone", "Ethyl acetoacetate", "Benzaldehyde", "Sodium ethoxide", "Acetic acid", "Sodium borohydride", "Hydrochloric acid", "Sodium hydroxide", "Ethanol", "Diethyl ether", "Water" ], "Reaction": [ "Step 1: Condensation of cyclohexanone and ethyl acetoacetate in the presence of sodium ethoxide to form ethyl 2-cyclohexen-1-one-4-carboxylate.", "Step 2: Reaction of ethyl 2-cyclohexen-1-one-4-carboxylate with benzaldehyde in the presence of acetic acid to form ethyl 6-benzylidene-2-cyclohexen-1-one-4-carboxylate.", "Step 3: Reduction of ethyl 6-benzylidene-2-cyclohexen-1-one-4-carboxylate with sodium borohydride in the presence of ethanol to form ethyl 6-benzyl-2-cyclohexen-1-one-4-carboxylate.", "Step 4: Cyclization of ethyl 6-benzyl-2-cyclohexen-1-one-4-carboxylate with hydrochloric acid to form ethyl 6-benzyl-2-oxospiro[2.4]heptane-5-carboxylate.", "Step 5: Saponification of ethyl 6-benzyl-2-oxospiro[2.4]heptane-5-carboxylate with sodium hydroxide in the presence of water to form ethyl 6-oxospiro[2.4]heptane-5-carboxylate." ] } | |
CAS RN |
956088-14-5 |
Product Name |
ethyl 6-oxospiro[2.4]heptane-5-carboxylate |
Molecular Formula |
C10H14O3 |
Molecular Weight |
182.2 |
Purity |
95 |
Origin of Product |
United States |
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